Cas no 2171452-21-2 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171452-21-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5796503
• PubChem ID: 165877557
• Update Time: 2025-10-22

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• 2171452-21-2
• EN300-1576870
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-15(2)22(13-23(28)26-16(3)12-24(29)30)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16-,22?/m0/s1
• InChI Key： ZKYZLWSEOZYKMF-CISYCMJJSA-N
• SMILES： O(C(NC(CC(N[C@@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Comprehensive Overview of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171452-21-2)

The compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171452-21-2) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers value this compound for its role in enhancing drug delivery systems and targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown increasing interest in Fmoc-protected amino acids due to their stability and versatility in peptide chemistry. The (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid stands out for its ability to facilitate controlled release mechanisms, a topic frequently searched in biotechnology forums and academic databases. This compound’s application extends to cancer research, where its biocompatibility and low toxicity are highly regarded.

One of the most common queries related to this compound is its synthesis protocol and purification methods. The Fmoc group in (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid ensures high yield and minimal side reactions, making it a preferred choice for peptide elongation. Additionally, its solubility profile in organic solvents like DMF and DCM is often discussed in laboratory workflows, addressing practical challenges in large-scale production.

The rise of AI-driven drug discovery has further amplified the relevance of this compound. Platforms like AlphaFold and molecular docking simulations frequently reference Fmoc-protected intermediates for virtual screening. CAS No. 2171452-21-2 is particularly noted for its compatibility with automated synthesizers, a feature highlighted in high-throughput screening (HTS) studies. This aligns with the industry’s shift toward digital chemistry and machine learning-assisted synthesis.

From a regulatory perspective, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid complies with GMP standards, ensuring its suitability for preclinical trials. Its structural integrity under varying pH conditions is another frequently searched topic, especially among formulation scientists working on oral bioavailability enhancements. The compound’s metabolic stability also makes it a candidate for prodrug development, a trending area in personalized therapeutics.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171452-21-2) represents a cornerstone in modern peptide-based research. Its applications span from drug design to diagnostic probes, addressing key challenges in biopharmaceutical innovation. As the demand for tailored therapeutics grows, this compound’s role in advancing next-generation biologics will undoubtedly expand.